Cas no 138313-66-3 (2h-1-benzopyran-3-carboxaldehyde, 4-(ethylamino)-2-oxo- (en))

• Product name: 2h-1-benzopyran-3-carboxaldehyde, 4-(ethylamino)-2-oxo- (en)
• CAS No: 138313-66-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1252628

2h-1-benzopyran-3-carboxaldehyde, 4-(ethylamino)-2-oxo- (en) Chemical and Physical Properties

Names and Identifiers

• 2h-1-benzopyran-3-carboxaldehyde, 4-(ethylamino)-2-oxo- (en)
• 4-ethylamino-butyric acid
• CTK2G7597
• AKOS000164696
• AG-C-43622
• Butanoic acid, 4-(ethylamino)-
• 4-ethylaminocoumarin-6-carbaldehyde
• AGN-PC-00KSXI
• 4-(ethylamino)butyric acid
• 4-(Ethylamino)-2-oxo-1-benzopyran-3-carbaldehyde
• 4-Aethylamino-buttersaeure
• 4-ethylamino-butyric acid; CTK2G7597; AKOS000164696; AG-C-43622; Butanoic acid, 4-(ethylamino)-; 4-ethylaminocoumarin-6-carbaldehyde; AGN-PC-00KSXI; 4-(ethylamino)butyric acid; 4-(Ethylamino)-2-oxo-1-benzopyran-3-carbaldehyde; 4-Aethylamino-buttersaeure;
• 4-(ethylamino)-2-oxochromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde, 4-(ethylamino)-2-oxo-

• MDL： MFCD02253276
• Inchi： 1S/C12H11NO3/c1-2-13-11-8-5-3-4-6-10(8)16-12(15)9(11)7-14/h3-7,13H,2H2,1H3
• InChI Key： YVXRPLSLGJTXGY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(NCC)=C1C=O

Computed Properties

• Exact Mass: 217.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 507.4±50.0 °C(Predicted)
• PSA: 55.4
• pka: 3.01±0.20(Predicted)